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Compound of Interest

Compound Name: Nostopeptin B

Cat. No.: B15578493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nostopeptin B, a potent enzyme

inhibitor derived from cyanobacteria. It covers the initial discovery and origin of the compound,

its significant biological activity with supporting quantitative data, and detailed experimental

protocols for its isolation and characterization.

Discovery and Origin
Nostopeptin B was first isolated and identified in 1997 by a team of researchers led by

Tatsufumi Okino.[1][2] The discovery was the result of a screening program for protease

inhibitors from microalgae.

Producing Organism: Nostopeptin B is a natural product synthesized by the freshwater

cyanobacterium, Nostoc minutum (strain NIES-26).[1][2] Cyanobacteria, particularly from the

genus Nostoc, are well-documented sources of a diverse array of bioactive peptides with

potential pharmaceutical applications.[3][4]

Biological Activity
Nostopeptin B is a cyclic depsipeptide that demonstrates potent and selective inhibitory

activity against specific serine proteases.[1][2] Its mechanism of action is attributed to the

presence of a unique 3-amino-6-hydroxy-2-piperidone (Ahp) residue, which is a key structural

feature for its enzyme-inhibiting properties.[2]
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The compound has been shown to be a potent inhibitor of elastase and chymotrypsin.[1][2]

However, it does not exhibit inhibitory effects against papain, trypsin, thrombin, or plasmin.[2][4]

This selectivity makes Nostopeptin B a compound of interest for therapeutic applications

where specific protease inhibition is desired.

Quantitative Inhibitory Activity
The inhibitory potency of Nostopeptin B against its target enzymes has been quantified

through IC50 (half-maximal inhibitory concentration) values.

Enzyme IC50 Value (µM)

Elastase 1.2[5][6][7]

Chymotrypsin 1.73*

*Calculated from the reported IC50 of 1.6 µg/mL and a molecular weight of 927.5252 g/mol .[2]

Experimental Protocols
The following sections detail the methodologies employed in the isolation, purification, and

structural elucidation of Nostopeptin B, based on the original discovery.

Cultivation of Nostoc minutum**
Nostoc minutum (NIES-26) was mass-cultured in a suitable growth medium. A large-scale

culture yielded a significant biomass of algal cells for extraction. For instance, a 380 L culture

can yield approximately 161 g of dry algal cells.[1]

Extraction and Isolation
The following workflow outlines the extraction and isolation process:
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Extraction

Solvent Partitioning

Chromatographic Purification

Final Product

Freeze-dried Nostoc minutum biomass

Extract with Methanol (MeOH)

Partition between Diethyl Ether (Et2O) and Water (H2O)

Partition Et2O layer with aqueous MeOH and a solvent series:
Hexane -> Carbon Tetrachloride (CCl4) -> Chloroform (CHCl3)

Et2O Layer

ODS Flash Chromatography

CHCl3-soluble fraction

Reversed-phase HPLC

Pure Nostopeptin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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